Cas no 1214356-80-5 (3-Amino-3'-fluorobiphenyl-4-carbonitrile)

• Product Name: 3-Amino-3'-fluorobiphenyl-4-carbonitrile
• CAS No: 1214356-80-5
• MF: C₁₃H₉FN₂
• MW: 212.222366094589
• CID: 4998210
• Update Time: 2025-10-31

3-Amino-3'-fluorobiphenyl-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-amino-3'-fluorobiphenyl-4-carbonitrile
• 3-Amino-3'-fluorobiphenyl-4-carbonitrile

• Inchi： 1S/C13H9FN2/c14-12-3-1-2-9(6-12)10-4-5-11(8-15)13(16)7-10/h1-7H,16H2
• InChI Key： KXMMCLROQOQEND-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=CC(C#N)=C(C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: 3.2
• Topological Polar Surface Area: 49.8

Additional information on 3-Amino-3'-fluorobiphenyl-4-carbonitrile

Research Brief on 3-Amino-3'-fluorobiphenyl-4-carbonitrile (CAS: 1214356-80-5): Recent Advances and Applications

3-Amino-3'-fluorobiphenyl-4-carbonitrile (CAS: 1214356-80-5) is a fluorinated biphenyl derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and material science. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

One of the most notable advancements in the study of 3-Amino-3'-fluorobiphenyl-4-carbonitrile is its role in the design of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a critical building block for the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's binding affinity, resulting in derivatives with improved potency and selectivity against mutant EGFR isoforms. These findings highlight the compound's potential in addressing resistance mechanisms in cancer therapy.

In addition to its applications in oncology, 3-Amino-3'-fluorobiphenyl-4-carbonitrile has also been investigated for its utility in neurodegenerative disease research. A recent preprint on bioRxiv reported its incorporation into small-molecule probes targeting amyloid-beta aggregation, a hallmark of Alzheimer's disease. The fluorinated biphenyl scaffold was found to enhance the probes' blood-brain barrier permeability, making it a promising candidate for further development in neurotherapeutics. This study underscores the compound's versatility beyond traditional kinase inhibition.

The synthetic routes to 3-Amino-3'-fluorobiphenyl-4-carbonitrile have also seen refinements in recent years. A 2022 publication in Organic Process Research & Development detailed a scalable, one-pot synthesis method that significantly reduces the number of purification steps while maintaining high yield (85%) and purity (>99%). This advancement is particularly relevant for industrial-scale production, where efficiency and cost-effectiveness are paramount. The method employs a palladium-catalyzed cross-coupling reaction, followed by a selective nitration and reduction sequence, offering a robust and reproducible approach to accessing this valuable intermediate.

Looking ahead, the unique physicochemical properties of 3-Amino-3'-fluorobiphenyl-4-carbonitrile, including its fluorine substitution pattern and nitrile functionality, position it as a versatile scaffold for further exploration. Ongoing research is investigating its potential in PET (Positron Emission Tomography) tracer development, leveraging the fluorine-18 isotope for imaging applications. Preliminary results suggest favorable pharmacokinetic properties, opening new avenues for diagnostic tool development. As the field continues to evolve, this compound is likely to remain a focal point for interdisciplinary research bridging chemistry, biology, and medicine.